Cas no 98420-62-3 (Benzene,1,2,3-trichloro-4-(methylthio)-)
98420-62-3 structure
Product Name:Benzene,1,2,3-trichloro-4-(methylthio)-
CAS No:98420-62-3
MF:C7H5Cl3S
MW:227.538597822189
CID:817422
PubChem ID:176723
Update Time:2025-04-19
Benzene,1,2,3-trichloro-4-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,2,3-trichloro-4-(methylthio)-
- 1,2,3-trichloro-4-methylsulfanylbenzene
- 2,3,4-Trichlorothioanisole
- DTXSID60243572
- 98420-62-3
- Benzene, 1,2,3-trichloro-4-(methylthio)-
-
- Inchi: 1S/C7H5Cl3S/c1-11-5-3-2-4(8)6(9)7(5)10/h2-3H,1H3
- InChI Key: MVUHDEFEIKWDGU-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CC=1SC)Cl)Cl
Computed Properties
- Exact Mass: 225.918
- Monoisotopic Mass: 225.918
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 1.47
- Boiling Point: 277.2°Cat760mmHg
- Flash Point: 118.2°C
- Refractive Index: 1.617
Benzene,1,2,3-trichloro-4-(methylthio)- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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